N-(4-fluorophenyl)-2-{[3-(2-methoxyethyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]thio}acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[[3-(2-methoxyethyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H18FN3O4S/c1-28-11-10-25-20(27)19-18(15-4-2-3-5-16(15)29-19)24-21(25)30-12-17(26)23-14-8-6-13(22)7-9-14/h2-9H,10-12H2,1H3,(H,23,26)
• InChI Key: FBTDEQSNMRXHTE-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C21H18FN3O4S
• Molecular Weight: 427.5 g/mol

Description

N-(4-fluorophenyl)-2-{[3-(2-methoxyethyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]thio}acetamide is a useful research compound. Its molecular formula is C21H18FN3O4S and its molecular weight is 427.45. The purity is usually 95%.
The exact mass of the compound N-(4-fluorophenyl)-2-{[3-(2-methoxyethyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]thio}acetamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(4-fluorophenyl)-2-{[3-(2-methoxyethyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]thio}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorophenyl)-2-{[3-(2-methoxyethyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]thio}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anti-inflammatory Activity

Compounds with structural similarities have been synthesized and evaluated for their anti-inflammatory activity. For instance, derivatives of N-(3-chloro-4-fluorophenyl)-2-thioxothiazolidin-3-yl acetamides showed significant anti-inflammatory activity in assays, highlighting the therapeutic potential of such compounds in treating inflammation-related disorders (Sunder & Maleraju, 2013).

Anticancer Activity

Another area of application involves the synthesis of novel compounds for anticancer activity. Thieno[3,2-d]pyrimidine derivatives, for example, have shown potent anticancer activity against various human cancer cell lines, suggesting the value of these compounds in developing new anticancer therapies (Hafez & El-Gazzar, 2017).

Antimicrobial Activity

Research has also extended to the antimicrobial domain, where novel thienopyrimidine linked rhodanine derivatives exhibited strong antibacterial and antifungal potencies. This indicates the potential for developing new antimicrobial agents based on such chemical frameworks (Kerru et al., 2019).